7-(Chloroethyl)theophylline
7-(Chloroethyl)theophylline
7-(2-chloroethyl)-1,3-dimethylpurine-2,6-dione is an oxopurine.
Brand Name:
Vulcanchem
CAS No.:
5878-61-5
VCID:
VC0172990
InChI:
InChI=1S/C9H11ClN4O2/c1-12-7-6(8(15)13(2)9(12)16)14(4-3-10)5-11-7/h5H,3-4H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCl
Molecular Formula:
C9H11ClN4O2
Molecular Weight:
242.66 g/mol
7-(Chloroethyl)theophylline
CAS No.: 5878-61-5
Main Products
VCID: VC0172990
Molecular Formula: C9H11ClN4O2
Molecular Weight: 242.66 g/mol
| CAS No. | 5878-61-5 |
|---|---|
| Product Name | 7-(Chloroethyl)theophylline |
| Molecular Formula | C9H11ClN4O2 |
| Molecular Weight | 242.66 g/mol |
| IUPAC Name | 7-(2-chloroethyl)-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C9H11ClN4O2/c1-12-7-6(8(15)13(2)9(12)16)14(4-3-10)5-11-7/h5H,3-4H2,1-2H3 |
| Standard InChIKey | QCIARNIKNKKHFH-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCl |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCCl |
| Description | 7-(2-chloroethyl)-1,3-dimethylpurine-2,6-dione is an oxopurine. |
| Synonyms | 7-(2-chloroethyl)theophylline benaphyllin |
| PubChem Compound | 1882 |
| Last Modified | Nov 11 2021 |
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